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Compound of Interest

Compound Name: Cholesteryl laurate

Cat. No.: B1294587 Get Quote

For researchers, scientists, and drug development professionals, adherence to proper chemical

disposal protocols is paramount for maintaining a safe and compliant laboratory environment.

This guide provides detailed, step-by-step procedures for the proper disposal of cholesteryl
laurate, ensuring the safety of personnel and the protection of the environment. While

cholesteryl laurate is not classified as a hazardous substance under the Globally Harmonized

System (GHS), it is crucial to follow institutional and local regulations for chemical waste

management.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, consult your institution's specific waste management

policies and local regulations, as these supersede any general guidance. Always handle

chemical waste in a designated, well-ventilated area, and wear appropriate personal protective

equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Gloves: Standard laboratory gloves, such as nitrile, should be worn to prevent skin contact.

Eye Protection: Safety glasses or goggles are mandatory to protect against potential

splashes or airborne particles.

Lab Coat: A standard laboratory coat is essential to protect clothing and skin from

contamination.
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Quantitative Data Summary
The following table summarizes key physical and chemical properties of cholesteryl laurate
for easy reference.

Property Value

Molecular Formula C₃₉H₆₈O₂

Molecular Weight 568.96 g/mol

Appearance White to off-white solid (powder/crystals)

Melting Point Approximately 90-94 °C

Solubility
Insoluble in water. Soluble in organic solvents

such as chloroform and ethers.

Hazard Classification
Not classified as a hazardous substance under

GHS.

Step-by-Step Disposal Protocol
The following protocol outlines the standard procedure for the disposal of non-hazardous solid

chemical waste like cholesteryl laurate.

Waste Identification and Segregation:

Confirm that the waste is solely cholesteryl laurate and not mixed with any hazardous

materials.

If cholesteryl laurate is dissolved in a solvent, the disposal procedure for the solvent

must be followed. This guide pertains to solid cholesteryl laurate waste.

Container Selection and Preparation:

Whenever possible, use the original, clearly labeled container for disposal.

If the original container is unavailable, select a clean, dry, and chemically compatible

container with a secure, leak-proof lid. High-density polyethylene (HDPE) containers are a
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suitable option.

Ensure the container is free from any residual hazardous chemicals.

Packaging the Waste:

Carefully transfer the solid cholesteryl laurate waste into the prepared container.

Minimize the creation of dust. If the material is a fine powder, handle it gently to reduce the

risk of airborne particles.

Crucially, do not mix with any other chemical waste.

Labeling the Container:

Clearly and legibly label the outer container with the following information:

The words "Non-Hazardous Waste"

The full chemical name: "Cholesteryl Laurate"

The CAS Number: "1908-11-8"

The date of disposal.

The name of the principal investigator and the laboratory location.

Final Disposal:

Transport the sealed and properly labeled container to your facility's designated

accumulation area for non-hazardous solid chemical waste.

Follow your institution's specific procedures for waste pickup and final disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical decision-making process for the proper disposal of

cholesteryl laurate.
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Start: Cholesteryl Laurate Waste

Is the waste mixed with
other chemicals?

Consult Environmental
Health & Safety (EHS)

Yes

Select a clean, compatible,
and sealable container

No

Label container with:
- 'Non-Hazardous Waste'

- 'Cholesteryl Laurate'
- CAS: 1908-11-8
- Date & Lab Info

Carefully transfer solid waste
to the container

Store in designated
non-hazardous waste area
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To cite this document: BenchChem. [Proper Disposal of Cholesteryl Laurate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294587#cholesteryl-laurate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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